Cas no 2171984-76-0 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-5,5-dimethylhexanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-5,5-dimethylhexanoic acid
• CAS No: 2171984-76-0
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6109283
• PubChem ID: 165542696
• Update Time: 2025-05-30

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-5,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-5,5-dimethylhexanoic acid
• 2171984-76-0
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-5,5-dimethylhexanoic acid
• EN300-1485398

• Inchi： 1S/C28H36N2O5/c1-27(2,3)15-18(14-24(31)32)30-25(33)28(4,5)17-29-26(34)35-16-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,18,23H,14-17H2,1-5H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： FWTWDAQDLPTWPO-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C)C(NC(CC(=O)O)CC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-5,5-dimethylhexanoic acid

Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-5,5-dimethylhexanoic Acid (CAS No. 2171984-76-0)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-5,5-dimethylhexanoic acid, identified by its CAS number 2171984-76-0, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising properties for various biological applications, particularly in the realm of drug development and molecular recognition.

The structure of this compound features a unique combination of functional groups, including a fluoren-9-ylmethoxycarbonyl moiety and an amide linkage. The presence of the fluorenyl group not only contributes to the overall molecular rigidity but also enhances the solubility and stability of the compound in various solvents. This characteristic makes it an attractive candidate for use in medicinal chemistry and material science.

The amide group in the molecule plays a crucial role in its biological activity. Amides are well-known for their ability to interact with biological targets such as enzymes and receptors, making them valuable scaffolds for drug design. In particular, the 3-(3-fluorenylmethoxycarbonylamino)-2,2-dimethylpropanamido portion of the molecule suggests potential interactions with proteins and peptides, which could be exploited for therapeutic purposes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies have shown that this compound may exhibit binding affinity to certain enzymes involved in metabolic pathways. This finding aligns with current research trends aimed at identifying novel therapeutic agents that can modulate these pathways effectively.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorenylmethoxycarbonyl (Fmoc) group is a critical step in the synthesis, as it provides a protected amino group that can be further functionalized. The subsequent formation of the amide bond between the Fmoc-amino group and the carboxylic acid moiety is another key step that requires careful optimization.

In addition to its potential therapeutic applications, this compound has also been explored for its material science applications. The rigid structure provided by the fluorenyl group makes it an excellent candidate for use in organic electronics and optoelectronic devices. These devices rely on molecules with specific electronic properties, and compounds like this one can contribute to the development of more efficient and sustainable technologies.

The biodegradability and environmental impact of this compound are also areas of interest. Researchers are investigating how the structure of this molecule affects its degradation rate and toxicity profile. Understanding these properties is essential for ensuring that such compounds can be used safely in both laboratory and industrial settings.

The role of this compound in drug development is further highlighted by its potential as a precursor for more complex molecules. By serving as a building block, it can be modified to create new drugs with enhanced efficacy and reduced side effects. This approach aligns with modern pharmaceutical strategies that emphasize modular design and targeted therapy.

Ethical considerations are also important when developing new pharmaceuticals. The synthesis and use of this compound must adhere to strict regulatory standards to ensure safety and efficacy. Collaborative efforts between chemists, biologists, and regulatory experts are essential for navigating these challenges effectively.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications in medicine and materials science. As our understanding of molecular interactions continues to grow, compounds like 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-5,5-dimethylhexanoic acid will likely play an increasingly important role in addressing some of society's most pressing health and technological challenges.